Cas no 1263378-91-1 (Tert-Butyl (1R,5S)-1-Methyl-7-oxo-3-azabicyclo3.2.0heptane-3-carboxylate)

Tert-Butyl (1R,5S)-1-Methyl-7-oxo-3-azabicyclo3.2.0heptane-3-carboxylate structure

1263378-91-1 structure

Product Name:Tert-Butyl (1R,5S)-1-Methyl-7-oxo-3-azabicyclo3.2.0heptane-3-carboxylate

CAS No:1263378-91-1

MF:C₁₂H₁₉NO₃

MW:225.284163713455

MDL:MFCD18432652

CID:4778373

Update Time:2026-02-27

Tert-Butyl (1R,5S)-1-Methyl-7-oxo-3-azabicyclo3.2.0heptane-3-carboxylate Chemical and Physical Properties

Names and Identifiers

- CIS-1-METHYL-7-OXO-3-AZA-BICYCLO[3.2.0]HEPTANE-3-CARBOXYLIC ACID TERT-BUTYL ESTER
- NE64520
- SB32537
- cis-1-Methyl-7-oxo-3-aza-bicyclo[3.2.0]heptane-3-carboxylic acid t-butyl ester
- cis-1-Methyl-7-oxo-3-aza-bicyclo3.2.0heptane-3-carboxylic acid tert-butyl ester
- cis-1-Methyl-7-oxo-3-azabicyclo[3.2.0]heptane-3-carboxylic acid tert-butyl ester
- Tert-Butyl (1R,5S)-1-Methyl-7-oxo-3-azabicyclo3.2.0heptane-3-carboxylate
- MDL： MFCD18432652
- Inchi： 1S/C12H19NO3/c1-11(2,3)16-10(15)13-6-8-5-9(14)12(8,4)7-13/h8H,5-7H2,1-4H3/t8-,12+/m1/s1
- InChI Key： XGAAYIFPSORVNO-PELKAZGASA-N
- SMILES： O=C1C[C@@H]2CN(C(=O)OC(C)(C)C)C[C@@]21C

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 345
XLogP3: 1
Topological Polar Surface Area: 46.6

Experimental Properties

Density: 1.2±0.1 g/cm3
Boiling Point: 309.0±25.0 °C at 760 mmHg
Flash Point: 140.7±23.2 °C
Vapor Pressure: 0.0±0.7 mmHg at 25°C

Tert-Butyl (1R,5S)-1-Methyl-7-oxo-3-azabicyclo3.2.0heptane-3-carboxylate Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Tert-Butyl (1R,5S)-1-Methyl-7-oxo-3-azabicyclo3.2.0heptane-3-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	T205400-10mg	Tert-Butyl (1R,5S)-1-Methyl-7-oxo-3-azabicyclo[3.2.0]heptane-3-carboxylate	1263378-91-1		10mg	$ 70.00	2022-06-03
TRC	T205400-50mg	Tert-Butyl (1R,5S)-1-Methyl-7-oxo-3-azabicyclo[3.2.0]heptane-3-carboxylate	1263378-91-1		50mg	$ 230.00	2022-06-03
TRC	T205400-100mg	Tert-Butyl (1R,5S)-1-Methyl-7-oxo-3-azabicyclo[3.2.0]heptane-3-carboxylate	1263378-91-1		100mg	$ 340.00	2022-06-03
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	75R0349-250mg	cis-1-Methyl-7-oxo-3-aza-bicyclo[3.2.0]heptane-3-carboxylic acid tert-butyl ester	1263378-91-1	98%	250mg	2756.14CNY	2021-05-08
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JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	75R0349-1g	cis-1-Methyl-7-oxo-3-aza-bicyclo[3.2.0]heptane-3-carboxylic acid tert-butyl ester	1263378-91-1	98%	1g	8463.46CNY	2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	75R0349-5g	cis-1-Methyl-7-oxo-3-aza-bicyclo[3.2.0]heptane-3-carboxylic acid tert-butyl ester	1263378-91-1	98%	5g	33904.74CNY	2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	75R0349-500mg	cis-1-Methyl-7-oxo-3-aza-bicyclo[3.2.0]heptane-3-carboxylic acid tert-butyl ester	1263378-91-1	98%	500mg	4655.75CNY	2021-05-08
eNovation Chemicals LLC	D971333-100mg	cis-1-Methyl-7-oxo-3-aza-bicyclo[3.2.0]heptane-3-carboxylic acid tert-butyl ester	1263378-91-1	95%	100mg	$325	2024-07-28
eNovation Chemicals LLC	D971333-250mg	cis-1-Methyl-7-oxo-3-aza-bicyclo[3.2.0]heptane-3-carboxylic acid tert-butyl ester	1263378-91-1	95%	250mg	$525	2024-07-28